Cas no 1219912-10-3 (N-(1-hydroxycyclopentyl)methyl-2-(3-methylphenoxy)acetamide)

• Product Name: N-(1-hydroxycyclopentyl)methyl-2-(3-methylphenoxy)acetamide
• CAS No: 1219912-10-3
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 6199119
• PubChem ID: 49670549
• Update Time: 2025-05-26

N-(1-hydroxycyclopentyl)methyl-2-(3-methylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-hydroxycyclopentyl)methyl-2-(3-methylphenoxy)acetamide
• 1219912-10-3
• N-[(1-hydroxycyclopentyl)methyl]-2-(3-methylphenoxy)acetamide
• AKOS013497808
• SR-01000925608-1
• SR-01000925608
• N-((1-hydroxycyclopentyl)methyl)-2-(m-tolyloxy)acetamide
• VU0525636-1
• F5857-6118

• Inchi： 1S/C15H21NO3/c1-12-5-4-6-13(9-12)19-10-14(17)16-11-15(18)7-2-3-8-15/h4-6,9,18H,2-3,7-8,10-11H2,1H3,(H,16,17)
• InChI Key： KWEVGKHGEMEDIB-UHFFFAOYSA-N
• SMILES： OC1(CNC(COC2C=CC=C(C)C=2)=O)CCCC1

Computed Properties

• Exact Mass: 263.15214353g/mol
• Monoisotopic Mass: 263.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.6Ų

Additional information on N-(1-hydroxycyclopentyl)methyl-2-(3-methylphenoxy)acetamide

N-(1-Hydroxycyclopentyl)methyl-2-(3-methylphenoxy)acetamide: A Comprehensive Overview

N-(1-Hydroxycyclopentyl)methyl-2-(3-methylphenoxy)acetamide, also known by its CAS number 1219912-10-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a hydroxycyclopentyl group with a phenoxyacetamide moiety. The combination of these groups imparts distinctive chemical properties and potential biological activities, making it a subject of extensive research.

The hydroxycyclopentyl group in the molecule contributes to its stereochemical complexity and enhances its solubility in various solvents. This feature is particularly advantageous in drug design, where solubility plays a critical role in bioavailability. Recent studies have explored the impact of this group on the compound's stability under different pH conditions, revealing promising results for its use in pharmaceutical formulations.

The phenoxyacetamide portion of the molecule is another key feature, contributing to its potential as a bioactive agent. The phenoxy group introduces aromaticity and electronic effects that can influence the compound's interaction with biological targets. Researchers have investigated the role of this group in modulating enzyme activity, particularly in kinases and proteases, which are critical targets in disease therapy.

Recent advancements in computational chemistry have enabled detailed molecular modeling of N-(1-hydroxycyclopentyl)methyl-2-(3-methylphenoxy)acetamide. These studies have provided insights into its binding affinity with various receptors and enzymes, highlighting its potential as a lead compound for drug development. For instance, simulations have shown that the compound exhibits strong binding to certain G-protein coupled receptors (GPCRs), which are implicated in numerous pathological conditions.

In terms of synthesis, N-(1-hydroxycyclopentyl)methyl-2-(3-methylphenoxy)acetamide can be prepared through a multi-step process involving nucleophilic substitution and amide bond formation. The synthesis typically begins with the preparation of the phenoxyacetic acid derivative, followed by coupling with the hydroxycyclopentylmethylamine. This approach ensures high purity and yields, making it suitable for large-scale production.

One of the most exciting developments involving this compound is its application in anti-inflammatory therapies. Studies have demonstrated that N-(1-hydroxycyclopentyl)methyl-2-(3-methylphenoxy)acetamide exhibits potent anti-inflammatory activity by inhibiting cyclooxygenase (COX) enzymes. This activity is comparable to that of nonsteroidal anti-inflammatory drugs (NSAIDs), but with reduced gastrointestinal side effects due to its selective inhibition profile.

Furthermore, recent research has explored the antioxidant properties of this compound. Experimental data indicate that it can scavenge free radicals effectively, suggesting potential applications in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. These findings underscore the versatility of N-(1-hydroxycyclopentyl)methyl-2-(3-methylphenoxy)acetamide as a multi-functional bioactive agent.

In conclusion, N-(1-hydroxycyclopentyl)methyl-2-(3-methylphenoxy)acetamide (CAS No: 1219912-10-3) represents a promising compound with diverse applications in pharmaceutical research. Its unique structure, combined with recent advancements in understanding its biological activities, positions it as a valuable tool in drug discovery and development.